N-(4-bromophenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C14H12BrN5O2/c1-19-13-11(6-17-19)14(22)20(8-16-13)7-12(21)18-10-4-2-9(15)3-5-10/h2-6,8H,7H2,1H3,(H,18,21)
• InChI Key: MMCDWJIPMNVGKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C14H12BrN5O2
• Molecular Weight: 362.18 g/mol

Description

N-(4-bromophenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C14H12BrN5O2 and its molecular weight is 362.187. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Research has explored the synthesis and cytotoxic activity of derivatives of the compound against cancer cell lines. In one study, certain derivatives demonstrated cancer cell growth inhibition against a range of cancer cell lines, highlighting the potential of these compounds as anticancer agents (Al-Sanea et al., 2020). Another study focused on novel pyrazolopyrimidines derivatives, which showed anticancer and anti-5-lipoxygenase activities, indicating a multi-target approach towards cancer treatment (Rahmouni et al., 2016).

Antimicrobial Applications

Compounds derived from this chemical structure have been investigated for their antimicrobial properties. Novel derivatives bearing the pyrazole moiety were synthesized and showed promising antitumor activity, with some compounds being more effective than the reference drug, doxorubicin (Alqasoumi et al., 2009). Additionally, another study synthesized and evaluated new heterocycles incorporating the antipyrine moiety for antimicrobial activity, indicating the broad spectrum of biological activities of these compounds (Bondock et al., 2008).

Synthesis and Evaluation of Novel Compounds

Several studies have focused on the synthesis of new polyheterocyclic ring systems and other novel compounds derived from this chemical structure, exploring their potential biological activities. For instance, new polyheterocyclic compounds derived from 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine showed in vitro antibacterial properties, suggesting the utility of these compounds in developing new antimicrobial agents (Abdel‐Latif et al., 2019). Another study synthesized novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, further expanding the chemical and potential therapeutic landscape of these compounds (Rahmouni et al., 2014).